Cas no 94464-27-4 (1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)-
• CAS No: 94464-27-4
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 5234460
• Update Time: 2025-10-28

1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)-

• Inchi： 1S/C20H16N2O5/c23-17-9-8-16(18(24)21-17)22-19(25)14-7-6-13(10-15(14)20(22)26)27-11-12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2,(H,21,23,24)
• InChI Key： ZFPHORBDRPKZFE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(OCC3=CC=CC=C3)C=C2)C(=O)N1C1CCC(=O)NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)-

Compound CAS No. 94464-27-4: 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)-

The compound with CAS No. 94464-27-4, commonly referred to as 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)-, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoindoles, which are known for their unique structural properties and versatile applications. The isoindole core of this molecule is further functionalized with a piperidine ring and a phenylmethoxy group, adding complexity and functionality to its structure.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and material science. The piperidine ring within this compound contributes to its ability to form hydrogen bonds, making it a promising candidate for bioactive molecules. Additionally, the phenylmethoxy group enhances the molecule's solubility and stability, which are critical factors in pharmaceutical applications.

The synthesis of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)- involves a multi-step process that combines advanced organic synthesis techniques. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

One of the most intriguing aspects of this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that can replace parts of a molecule without altering its biological activity significantly. The isoindole framework in this compound has been shown to mimic the activity of certain peptide-based drugs, making it a valuable tool in drug design.

Furthermore, the phenylmethoxy group in this molecule has been implicated in modulating its pharmacokinetic properties. Studies have demonstrated that this group can influence the absorption and distribution of the compound within biological systems. This makes it an attractive candidate for developing drugs with improved bioavailability.

In terms of applications, 1H-Isoindole-1,3(2H)-dione derivatives have shown promise in anti-cancer drug development. Recent research has focused on their ability to inhibit specific enzymes involved in cancer cell proliferation. The integration of the piperidine ring into this structure has been particularly beneficial in enhancing its selectivity towards these targets.

Another area where this compound has garnered attention is in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its suitability as a component in light-emitting diodes (LEDs) and solar cells.

The structural complexity of 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(phenylmethoxy)- also presents challenges in terms of scalability and cost-effectiveness for industrial production. However, advancements in catalytic processes and green chemistry are paving the way for more sustainable synthesis methods.

In conclusion, CAS No. 94464-27-4 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.